3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 3-methyl-5-(3-methylsulfonylphenyl)phenol
• InChI: InChI=1S/C14H14O3S/c1-10-6-12(8-13(15)7-10)11-4-3-5-14(9-11)18(2,16)17/h3-9,15H,1-2H3
• InChI Key: SQMKKSDDSNPCQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC(=CC=C2)S(=O)(=O)C
• Molecular Formula: C14H14O3S
• DSSTOX Substance ID: DTXSID40683997
• Molecular Weight: 262.33 g/mol
• CAS RN: 1261952-40-2

Description

3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95% (3M-5MSPP) is a phenol compound with a variety of industrial, medical, and scientific applications. It is a colorless, crystalline solid with a melting point of 145-148°C, and is soluble in water, ethanol, and methanol. The compound has a wide range of uses due to its unique properties, such as its high solubility and stability in various solvents, and its ability to react with other compounds to form a variety of products. It has been used in the synthesis of several pharmaceuticals, as well as in the production of polymers, dyes, and other compounds. Additionally, 3M-5MSPP has been studied for its potential medical applications, including its ability to inhibit the growth of certain bacteria and fungi.

Scientific Research Applications

3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95% has been studied extensively for its potential applications in scientific research. It has been used in the synthesis of several pharmaceuticals, including antifungal and antibacterial agents. Additionally, it has been used in the production of polymers, dyes, and other compounds. It has also been studied for its potential medical applications, such as its ability to inhibit the growth of certain bacteria and fungi.

Mechanism of Action

3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95% has been studied for its potential medical applications due to its ability to inhibit the growth of certain bacteria and fungi. It has been shown to bind to the cell wall of the bacteria or fungi, disrupting the cell membrane and preventing the growth of the microorganism. Additionally, it has been shown to inhibit the production of certain enzymes and proteins that are required for the growth and survival of the microorganism.
Biochemical and Physiological Effects
In addition to its antibacterial and antifungal properties, 3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95% has been studied for its potential effects on the biochemical and physiological processes of the body. It has been shown to inhibit the production of certain enzymes and proteins, which could potentially lead to a variety of physiological effects. Additionally, it has been shown to bind to certain proteins, which could potentially lead to a variety of biochemical effects.

Advantages and Limitations for Lab Experiments

3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95% has several advantages and limitations for lab experiments. One advantage is its high solubility and stability in various solvents, which makes it ideal for use in a variety of experiments. Additionally, it is relatively inexpensive and easy to obtain, making it an attractive option for many labs. However, it is important to note that 3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95% is a potent compound, and should be handled with caution. Additionally, it is important to note that the compound can react with other compounds to form a variety of products, so it is important to take the necessary precautions when working with it.

Future Directions

Given its potential applications in scientific research, 3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95% has a variety of potential future directions. One potential direction is the study of its potential medical applications, such as its ability to inhibit the growth of certain bacteria and fungi. Additionally, it could be studied for its potential effects on the biochemical and physiological processes of the body. Finally, it could be studied for its potential use in the synthesis of pharmaceuticals, dyes, and other compounds.

Synthesis Methods

3-Methyl-5-(3-methylsulfonylphenyl)phenol, 95% can be synthesized using a variety of methods. One method involves the reaction of 3-methylphenol and 3-methylsulfonylphenol in an aqueous solution, followed by purification of the product using aqueous acidification. Another method involves the reaction of 3-methylphenol and 3-methylsulfonylphenol in an organic solvent, such as toluene or xylene, followed by purification of the product using aqueous acidification. The purity of the product can be increased further by recrystallization of the product from a suitable solvent.